Cas no 1309931-92-7 (Resinacein C)

• Product Name: Resinacein C
• CAS No: 1309931-92-7
• MF: C₃₀H₄₆O₅
• MW: 486.68
• CID: 5306533
• Update Time: 2025-07-24

Resinacein C Chemical and Physical Properties

Names and Identifiers

• Resinacein C

• Inchi： 1S/C30H46O5/c1-17(9-8-10-18(2)26(34)35)20-15-24(33)30(7)19-11-12-22-27(3,4)23(32)13-14-28(22,5)25(19)21(31)16-29(20,30)6/h10,17,20,22-24,32-33H,8-9,11-16H2,1-7H3,(H,34,35)/b18-10+/t17-,20-,22+,23+,24+,28+,29-,30-/m1/s1
• InChI Key： UWDVMOLJNPVFQA-WWYQREENSA-N
• SMILES： C1([C@]2([H])CCC3=C(C(C[C@]4([C@@]3(C)[C@@H](O)C[C@]4([H])[C@@H](CC/C=C(/C(O)=O)\C)C)C)=O)[C@]2(CC[C@@H]1O)C)(C)C

Related Categories

• Triterpenoids

Additional information on Resinacein C

Recent Advances in the Study of Resinacein C (CAS: 1309931-92-7): A Promising Bioactive Compound

Resinacein C (CAS: 1309931-92-7) is a secondary metabolite derived from fungal sources, which has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potent biological activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its therapeutic potential. This research brief aims to provide an overview of the latest developments related to Resinacein C, with a particular emphasis on its chemical properties, biological activities, and potential applications in drug discovery.

The chemical structure of Resinacein C features a complex polyketide scaffold, which is responsible for its diverse bioactivities. Recent synthetic efforts have focused on developing efficient routes to produce Resinacein C and its analogs, enabling further pharmacological evaluation. Advances in asymmetric synthesis and biocatalytic methods have significantly improved the yield and purity of Resinacein C, facilitating its use in preclinical studies.

In terms of biological activity, Resinacein C has demonstrated remarkable antimicrobial and anticancer properties. A 2023 study published in the Journal of Medicinal Chemistry revealed that Resinacein C exhibits potent inhibitory effects against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's ability to disrupt bacterial cell wall synthesis has been identified as a key mechanism underlying its antimicrobial activity. Additionally, Resinacein C has shown promising results in inhibiting the proliferation of various cancer cell lines, particularly those associated with breast and lung cancers.

Recent research has also explored the molecular targets of Resinacein C. A study published in Nature Chemical Biology in early 2024 identified specific protein-protein interactions that are disrupted by Resinacein C, leading to the induction of apoptosis in cancer cells. These findings highlight the compound's potential as a lead molecule for the development of novel anticancer therapies. Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided insights into optimizing Resinacein C's efficacy and reducing potential off-target effects.

Despite these promising developments, challenges remain in the clinical translation of Resinacein C. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through further preclinical and clinical studies. However, the growing body of research on Resinacein C underscores its potential as a valuable tool in chemical biology and a candidate for drug development. Future studies are expected to focus on combination therapies, formulation improvements, and the exploration of its immunomodulatory effects.

In conclusion, Resinacein C (CAS: 1309931-92-7) represents a fascinating area of research in the intersection of chemistry and biology. Its unique structural features, coupled with its diverse biological activities, make it a compelling subject for further investigation. As synthetic methodologies advance and mechanistic insights deepen, Resinacein C is poised to play a significant role in the development of next-generation therapeutics for infectious diseases and cancer.